Vancomycin

• IUPAC Name: (1S,2R,18R,19R,22S,25R,28R,40S)-48-[(2S,3R,4S,5S,6R)-3-[(2S,4S,5S,6S)-4-amino-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-22-(2-amino-2-oxoethyl)-5,15-dichloro-2,18,32,35,37-pentahydroxy-19-[[(2R)-4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8(48),9,11,14,16,29(45),30,32,34(39),35,37,46,49-pentadecaene-40-carboxylic acid
• InChI: InChI=1S/C66H75Cl2N9O24/c1-23(2)12-34(71-5)58(88)76-49-51(83)26-7-10-38(32(67)14-26)97-40-16-28-17-41(55(40)101-65-56(54(86)53(85)42(22-78)99-65)100-44-21-66(4,70)57(87)24(3)96-44)98-39-11-8-27(15-33(39)68)52(84)50-63(93)75-48(64(94)95)31-18-29(79)19-37(81)45(31)30-13-25(6-9-36(30)80)46(60(90)77-50)74-61(91)47(28)73-59(89)35(20-43(69)82)72-62(49)92/h6-11,13-19,23-24,34-35,42,44,46-54,56-57,65,71,78-81,83-87H,12,20-22,70H2,1-5H3,(H2,69,82)(H,72,92)(H,73,89)(H,74,91)(H,75,93)(H,76,88)(H,77,90)(H,94,95)/t24-,34+,35-,42+,44-,46+,47+,48-,49+,50-,51+,52+,53+,54-,56+,57+,65-,66-/m0/s1
• InChI Key: MYPYJXKWCTUITO-LYRMYLQWSA-N
• Canonical SMILES: CC1C(C(CC(O1)OC2C(C(C(OC2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)C(C(C(=O)NC(C(=O)NC5C(=O)NC7C8=CC(=C(C=C8)O)C9=C(C=C(C=C9O)O)C(NC(=O)C(C(C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)CC(=O)N)NC(=O)C(CC(C)C)NC)O)Cl)CO)O)O)(C)N)O
• Isomeric SMILES: C[C@H]1[C@H]([C@@](C[C@@H](O1)O[C@@H]2[C@H]([C@@H]([C@H](O[C@H]2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)[C@H]([C@H](C(=O)N[C@H](C(=O)N[C@H]5C(=O)N[C@@H]7C8=CC(=C(C=C8)O)C9=C(C=C(C=C9O)O)[C@H](NC(=O)[C@H]([C@@H](C1=CC(=C(O4)C=C1)Cl)O)NC7=O)C(=O)O)CC(=O)N)NC(=O)[C@@H](CC(C)C)NC)O)Cl)CO)O)O)(C)N)O
• Molecular Formula: C66H75Cl2N9O24
• Related CAS: 1404-93-9 (hydrochloride), 64685-75-2 (sulfate)
• DSSTOX Substance ID: DTXSID0042664
• Molecular Weight: 1449.2 g/mol
• Physical Description: Tan to brown solid; [HSDB], Solid
• Solubility: White solid; solubility in water: greater than 100 mg/mL; moderately soluble in methanol; insoluble in higher alcohols, acetone, ether; UV max absorption (water): 282 nm (e = 40, 1%, 1 cm) /Vancomycin hydrochloride/, 2.25e-01 g/L
• Mechanism of Action: The bactericidal action of vancomycin results primarily from inhibition of cell-wall biosynthesis. Specifically, vancomycin prevents incorporation of N-acetylmuramic acid (NAM)- and N-acetylglucosamine (NAG)-peptide subunits from being incorporated into the peptidoglycan matrix, which forms the major structural component of Gram-positive cell walls. Vancomycin forms hydrogen bonds with the terminal D-alanyl-D-alanine moieties of the NAM/NAG-peptides, preventing the incorporation of the NAM/NAG-peptide subunits into the peptidoglycan matrix. In addition, vancomycin alters bacterial-cell-membrane permeability and RNA synthesis. There is no cross-resistance between vancomycin and other antibiotics. Vancomycin is not active in vitro against gram-negative bacilli, mycobacteria, or fungi., Vancomycin is bactericidal and appears to bind to the bacterial cell wall causing blockage of glycopeptide polymerization. This effect, which occurs at a site different from that affected by the penicillins, produces immediate inhibition of cell wall synthesis and secondary damage to the cytoplasmic membrane. Magnesium, manganese, calcium, and ferrous ions reduce the degree of adsorption of vancomycin to the cell wall, but the in vivo importance of this interaction is unknown., The bactericidal action of vancomycin results primarily from inhibition of cell-wall biosynthesis. In addition, vancomycin alters bacterial-cell-membrane permeability and RNA synthesis.
• CAS RN: 1404-90-6

Description

Vancomycin is a glycopeptide antibiotic used to treat infections caused by bacteria. It works by killing bacteria or preventing their growth. This compound is not effective for colds, flu, or other virus infections. It is also used to treat serious infections for which other medicines may not work.

Synthesis Analysis

This compound is a typical antibiotic used for bacterial infections caused by gram-positive bacteria. It has been prepared before, but the existing synthesis paths require many steps and provide low yields. An improved synthesis of this compound aglycon and its derivatives could allow researchers to study the effectiveness of new this compound analogues as antibiotics.

Molecular Structure Analysis

This compound is a large glycopeptide compound with a molecular weight of approximately 1450 Da. It consists of a seven-membered peptide chain that is formed by parts of three phenylglycine systems, two chlorinated tyrosine units, aspartic acid, and N-methylleucine. The structure of this compound is complex and the signals obtained in the nuclear magnetic resonance (NMR) spectrum of this compound tend to overlap, making it difficult to analyze and elucidate its structure.

Chemical Reactions Analysis

This compound works by inhibiting cell wall synthesis in bacteria. It binds to the D-alanyl-D-alanine terminus of cell wall precursor units, preventing their incorporation into the cell wall and thus weakening the bacterial cell wall, leading to cell lysis and death.

Physical And Chemical Properties Analysis

This compound is not appreciably absorbed orally and is eliminated primarily via the renal route, with >80%–90% recovered unchanged in urine within 24 hours after administration of a single dose. The pharmacokinetic profile of this compound is complex and can be characterized by either a 2- or 3-compartment pharmacokinetic profile.

Scientific Research Applications

Analytical Methodologies for Vancomycin Determination

This compound is crucial for treating various infections, especially where drug resistance is a concern. Its detection in human plasma is essential for effective clinical outcomes. Various methods, including immunoassays and chromatographic techniques, are employed for this purpose. Immunoassays are preferred for their simplicity, but chromatography is indispensable for its high sensitivity and specificity despite its complexity (Cheng, Ma, & Su, 2022).

Mechanisms of this compound Resistance

This compound-resistant Staphylococcus aureus (VRSA) and this compound-intermediate-resistant S. aureus (VISA) strains have emerged, posing significant challenges in treating Gram-positive bacterial infections. Studies have shown that VRSA strains acquire resistance through transposon Tn1546 from Enterococcus faecalis, altering cell wall structure and metabolism. However, the resistance mechanisms in VISA isolates are less defined, demanding further research (Gardete & Tomasz, 2014).

Zinc Starvation Response Induced by this compound

This compound, known for treating nosocomial infections, also triggers a zinc starvation response in bacteria. It binds to Zn(II), sequestering zinc from bacterial cells and initiating a zinc starvation response. This aspect of this compound as a zinc chelator opens new avenues for understanding its broader biological effects (Zarkan et al., 2016).

This compound in Special Patient Subpopulations

This compound's effectiveness is closely tied to proper dosing, especially in specific patient subpopulations like neonates, pediatric patients, and those with renal impairment. Therapeutic drug monitoring (TDM) is crucial in these cases. Research efforts are directed towards understanding this compound's pharmacokinetics in these groups to optimize dosing and minimize resistance or toxicity (Monteiro et al., 2018).

Combating this compound Resistance

The emergence of this compound-resistant bacteria has led to the development of semisynthetic this compound derivatives and other chemical strategies. These new formulations aim to enhance binding affinity, disrupt membranes, and improve lipid binding properties to fight both Gram-positive and Gram-negative bacteria (Dhanda et al., 2018).

This compound in Livestock and Humans

This compound's use in treating life-threatening infections caused by Gram-positive bacteria also extends to veterinary medicine. Its usage in livestock has implications for resistance development, highlighting the need for responsible use of antibiotics to maintain their efficacy and prevent resistance emergence (Wijesekara et al., 2017).

Insights into this compound and Bacterial Cell Wall Interactions

This compound’s mechanism involves targeting the d-Ala-d-Ala terminus of peptidoglycan in bacterial cell walls. Studies using molecular dynamics simulations have shed light on this interaction, particularly the role of N-methyl-leucine in this compound, which is crucial for its antimicrobial activity (Wang et al., 2018).

Safety and Hazards

In clinical use, vancomycin hydrochloride has produced ototoxicity (deafness), renal injury, a drop in blood pressure (following intravenous administration), lowered leukocyte or eosinophil counts in the blood, and allergic reactions such as urticaria, rashes, nausea, chills, fever and even anaphylactic responses.

Future Directions

The emergence of glycopeptide resistance has necessitated the development of credible alternatives with potent activity against vancomycin-resistant bacteria. Medicinal chemistry has responded to this challenge through various strategies, one of them being the development of semisynthetic analogues. Many groups, including ours, have been contributing towards the development of semisynthetic this compound analogues to tackle this compound-resistant bacteria.

Mechanism of Action

Target of Action

Vancomycin, a glycopeptide antibiotic, primarily targets the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of cell wall precursor units in bacteria . This terminal sequence plays a crucial role in bacterial cell wall synthesis . The antibiotic is particularly effective against severe bacterial infections such as MRSA (methicillin-resistant Staphylococcus aureus) infections .

Mode of Action

This compound operates by inhibiting cell wall synthesis in bacteria . It binds to the D-Ala-D-Ala terminus of cell wall precursor units, preventing their incorporation into the cell wall . This action weakens the bacterial cell wall, leading to cell lysis and death . There is also evidence that this compound alters the permeability of the cell membrane and selectively inhibits ribonucleic acid synthesis .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the synthesis of the bacterial cell wall. By binding to the D-Ala-D-Ala terminus of cell wall precursor units, this compound prevents the transglycosylation step in peptidoglycan polymerization . This action disrupts the formation of the bacterial cell wall, leading to cell lysis and death .

Pharmacokinetics

In patients with normal creatinine clearance, this compound has an α-distribution phase of ∼30 min to 1 hour and a β-elimination half-life of 6–12 hours. The volume of distribution is 0.4–1 L/kg . The binding of this compound to protein has been reported to range from 10% to 50% .

Result of Action

The molecular effect of this compound’s action is the disruption of the bacterial cell wall, which leads to cell lysis and death . On a cellular level, this compound causes changes in the permeability of the cell membrane and selectively inhibits ribonucleic acid synthesis . This results in the inhibition of bacterial growth and proliferation.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, regional variations and climate types (temperate and monsoon climates) have been found to significantly affect the resistance rate of this compound-resistant Enterococcus faecalis . Furthermore, the physical environment in healthcare settings, such as the cleanliness of surfaces, can impact the transmission of this compound-resistant bacteria .